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Compound of Interest

Compound Name:

(S)-2-Amino-3-((tert-

butoxycarbonyl)amino)propanoic

acid

CAS No.: 74536-29-1

Cat. No.: B557222

Get Quote

An In-depth Technical Guide to the Physical Properties of (S)-Boc-2,3-diaminopropionic Acid

Introduction
(S)-2-[(tert-Butoxycarbonyl)amino]-3-aminopropionic acid, commonly referred to in literature

and supplier catalogs as Nα-Boc-L-2,3-diaminopropionic acid or simply Boc-Dap-OH, is a non-

canonical amino acid derivative of paramount importance in the fields of peptide chemistry,

drug development, and bioconjugation. Its unique structure, featuring a chiral center and two

distinct amino groups—one protected by the acid-labile tert-butyloxycarbonyl (Boc) group and a

free primary amine at the β-position—renders it a versatile building block for creating complex

molecular architectures.

The strategic placement of the Boc group on the α-amino group allows for selective chemical

manipulations, enabling its use in solid-phase peptide synthesis (SPPS) to introduce

branching, cyclization, or points for conjugation.[1] Understanding the fundamental physical

properties of this compound is not merely an academic exercise; it is a critical prerequisite for
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its effective use in the laboratory, ensuring reproducibility in synthesis, accuracy in analysis,

and stability in storage. This guide provides a comprehensive examination of these properties,

grounded in established analytical techniques and field-proven insights for researchers,

scientists, and drug development professionals.

Section 1: Core Physicochemical Properties
The foundational characteristics of a chemical reagent dictate its handling, reactivity, and

analytical profile. For (S)-Boc-2,3-diaminopropionic acid, these properties are well-defined by

commercial suppliers, though minor variations exist depending on the grade and isomeric

purity.

Table 1: Summary of Core Physicochemical Properties

Property Value Source(s)

Chemical Name

(S)-2-[(tert-
Butoxycarbonyl)amino]-3-
aminopropionic acid

[2][3]

Synonyms

Nα-Boc-L-2,3-

diaminopropionic acid, Boc-

Dap-OH, Boc-Dpr-OH

[2][3]

CAS Number 73259-81-1 [2][3]

Molecular Formula C₈H₁₆N₂O₄ [2][3]

Molecular Weight 204.22 g/mol [2][3]

Appearance
White to off-white solid or

crystalline powder
[4]

Melting Point 210 °C (with decomposition) [2][5]

| Optical Rotation | [α]²⁰/D +5.5 ± 1° (c=1 in 1:1 Methanol/Water) |[2] |

Molecular Structure and Weight
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The molecular formula is C₈H₁₆N₂O₄, corresponding to a molecular weight of 204.22 g/mol .[2]

[3] This value is fundamental for all stoichiometric calculations in synthesis and for confirmation

by mass spectrometry, where the protonated molecular ion [M+H]⁺ is typically observed at m/z

205.12.

Melting Point
The melting point is consistently reported at approximately 210 °C, with decomposition.[2][5]

This is a key indicator of purity. A broad melting range or a significant deviation from this value

would suggest the presence of impurities, such as residual solvents or diastereomers. The

decomposition aspect is typical for amino acids, which often degrade upon melting.

Optical Rotation
As a chiral molecule, its optical activity is a critical quality attribute that confirms the

enantiomeric integrity. The specific rotation is reported as +5.5 ± 1° under defined conditions

(c=1, 1:1 MeOH/H₂O).[2] A measurement outside this range could indicate either racemization

during synthesis or storage, or the presence of the (R)-enantiomer. For any application where

stereochemistry is crucial, such as in the development of stereospecific pharmaceuticals,

polarimetry is an indispensable quality control test.

Section 2: Solubility Profile
The solubility of Boc-Dap-OH is governed by its amphiphilic character. The free carboxylic acid

and β-amino groups impart hydrophilicity and pH-dependent charge, while the bulky tert-butyl

group of the Boc protector confers significant hydrophobic character. A comprehensive,

experimentally-derived public solubility dataset is not available; therefore, this section provides

an illustrative profile based on chemical principles and a robust protocol for its experimental

determination.

Table 2: Illustrative Solubility Profile for (S)-Boc-2,3-diaminopropionic Acid
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Solvent
Expected Solubility
Classification

Rationale

Water (pH < 2) Soluble

Both amino groups and
the carboxylic acid are
protonated, leading to a
net positive charge and
good aqueous solubility.

Water (pH 4-6) Sparingly Soluble

The molecule is zwitterionic,

with a net neutral charge,

minimizing its interaction with

water and leading to lower

solubility.

Water (pH > 9) Soluble

The carboxylic acid and β-

amino group are deprotonated,

leading to a net negative

charge and good aqueous

solubility.

Methanol / Ethanol Soluble

These polar protic solvents can

solvate both the polar

functional groups and the

nonpolar Boc group effectively.

Acetic Acid Soluble

The acidic solvent protonates

the amino groups, enhancing

solubility.[5]

DMF / DMSO Freely Soluble

These polar aprotic solvents

are excellent at dissolving a

wide range of organic

molecules, including protected

amino acids.

| Dichloromethane | Slightly Soluble | The polarity is likely insufficient to fully solvate the

zwitterionic character of the amino acid backbone. |
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Experimental Protocol for Solubility Determination
(Shake-Flask Method)
This protocol provides a reliable method for determining the saturation solubility of the

compound.

Preparation: Add an excess amount of solid Boc-Dap-OH to a known volume (e.g., 2 mL) of

the desired solvent in a sealed vial.

Equilibration: Agitate the vials at a constant temperature (e.g., 25 °C) using a shaker for a

sufficient time (e.g., 24-48 hours) to ensure equilibrium is reached.

Phase Separation: Centrifuge the vials at high speed (e.g., 10,000 rpm for 15 minutes) to

pellet the excess, undissolved solid.

Sampling: Carefully extract a known volume of the supernatant without disturbing the solid

pellet.

Quantification: Dilute the supernatant with an appropriate mobile phase and analyze its

concentration using a validated analytical technique, such as HPLC-UV, against a calibration

curve prepared from known standards.

Calculation: The solubility is calculated based on the measured concentration and the

dilution factor.
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Workflow for experimental solubility determination.

Section 3: Spectroscopic and Structural
Characterization
Structural confirmation and characterization rely on a suite of analytical techniques. For a

molecule like Boc-Dap-OH, NMR spectroscopy confirms the covalent structure, mass

spectrometry verifies the molecular weight, and X-ray crystallography can provide definitive

proof of its three-dimensional structure.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR is the most powerful tool for elucidating the precise structure of the molecule in solution.

¹H NMR: The proton NMR spectrum is expected to show several characteristic signals:

A sharp singlet at approximately 1.4 ppm, integrating to 9 protons, corresponding to the

magnetically equivalent methyl groups of the tert-butyl moiety.

A multiplet for the single proton on the α-carbon (Cα-H).

A pair of diastereotopic multiplets for the two protons on the β-carbon (Cβ-H₂).

Broad signals for the amine (NH and NH₂) and carboxylic acid (OH) protons, which may

exchange with deuterium in solvents like D₂O or CD₃OD.

¹³C NMR: The proton-decoupled carbon spectrum provides confirmation of the carbon

backbone:

Signals for the three equivalent methyl carbons of the Boc group are expected around

28.3 ppm.[6]

The quaternary carbon of the Boc group should appear at approximately 80.6 ppm.[6]

Signals for the α-carbon and β-carbon of the propionic acid backbone.

Two distinct carbonyl carbon signals: one for the Boc group's urethane carbonyl (~155

ppm) and one for the carboxylic acid carbonyl (>170 ppm).

Protocol for NMR Data Acquisition
Sample Preparation: Dissolve 5-10 mg of Boc-Dap-OH in ~0.6 mL of a suitable deuterated

solvent (e.g., DMSO-d₆, D₂O with pH adjustment, or CD₃OD) in a standard 5 mm NMR tube.

Instrument Setup: Place the sample in a high-field NMR spectrometer (e.g., 400 MHz or

higher). Tune and shim the instrument to achieve optimal magnetic field homogeneity.
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¹H Spectrum Acquisition: Acquire a standard 1D proton spectrum using a 90° pulse. Set an

appropriate spectral width and acquisition time.

¹³C Spectrum Acquisition: Acquire a 1D carbon spectrum with proton decoupling (e.g., using

a DEPTQ or standard broadband decoupled sequence). A larger number of scans will be

required due to the lower natural abundance of ¹³C.

Data Processing: Apply Fourier transformation, phase correction, and baseline correction to

the acquired Free Induction Decays (FIDs). Reference the spectra to the residual solvent

signal or an internal standard (e.g., TMS).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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